Cas no 52872-44-3 ( )

• Product Name: &nbsp
• CAS No: 52872-44-3
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 937608
• PubChem ID: 307212
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[carboxymethyl(methyl)amino]-4-methylpyrimidine-5-carboxylic acid
• 2-(carboxymethyl-methyl-amino)-4-methyl-pyrimidine-5-carboxylic acid
• AC1L7AG3
• NSC205064
• 52872-44-3
• 2-[(Carboxymethyl)(methyl)amino]-4-methylpyrimidine-5-carboxylic acid
• DTXSID60308579
• NSC-205064
•  

• Inchi： 1S/C9H11N3O4/c1-5-6(8(15)16)3-10-9(11-5)12(2)4-7(13)14/h3H,4H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： QAQSLBRHYUEUND-UHFFFAOYSA-N
• SMILES： OC(CN(C)C1N=CC(C(=O)O)=C(C)N=1)=O

Computed Properties

• Exact Mass: 225.07503
• Monoisotopic Mass: 225.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.62
• LogP: 0.00400